Cas no 802589-04-4 (1-Propanamine,N-(1-methylethyl)-3-(3-methylphenoxy)-)

• Product Name: 1-Propanamine,N-(1-methylethyl)-3-(3-methylphenoxy)-
• CAS No: 802589-04-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 713772
• Update Time: 2024-02-04

1-Propanamine,N-(1-methylethyl)-3-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N-(1-methylethyl)-3-(3-methylphenoxy)-
• Propylamine, N-isopropyl-3-(m-tolyloxy)- (8CI)
• 1-Propanamine, N-(1-methylethyl)-3-(3-methylphenoxy)-

• Inchi： 1S/C13H21NO/c1-11(2)14-8-5-9-15-13-7-4-6-12(3)10-13/h4,6-7,10-11,14H,5,8-9H2,1-3H3
• InChI Key： INVUXHAVNWAUCB-UHFFFAOYSA-N
• SMILES： C(NC(C)C)CCOC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 207.162
• Monoisotopic Mass: 207.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 21.3A^2